Cas no 94099-04-4 (Benzoic acid, 2-[[4-(trifluoroacetyl)benzoyl]oxy]-, methyl ester)

• Product Name: Benzoic acid, 2-[[4-(trifluoroacetyl)benzoyl]oxy]-, methyl ester
• CAS No: 94099-04-4
• MF: C₁₇H₁₁F₃O₅
• MW: 352.261455774307
• CID: 2817616
• Update Time: 2023-08-07

Benzoic acid, 2-[[4-(trifluoroacetyl)benzoyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[4-(trifluoroacetyl)benzoyl]oxy]-, methyl ester
• Methyl 2-{[4-(trifluoroacetyl)benzoyl]oxy}benzoate

• Inchi： 1S/C17H11F3O5/c1-24-16(23)12-4-2-3-5-13(12)25-15(22)11-8-6-10(7-9-11)14(21)17(18,19)20/h2-9H,1H3
• InChI Key： HHMPQXKAEDSZGT-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(=O)OC2C=CC=CC=2C(=O)OC)=CC=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 509
• XLogP3: 3.9
• Topological Polar Surface Area: 69.7